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Compound of Interest

Compound Name: Fpl 14294

Cat. No.: B1673591 Get Quote

FPL 14294 Technical Support Center
For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential information on the stability and storage of FPL
14294, a cholecystokinin octapeptide (CCK-8) analog. The following guidelines are based on

best practices for handling peptides and CCK-8 analogs to ensure the integrity and

performance of the compound in your experiments.

Frequently Asked Questions (FAQs)
Q1: How should I store lyophilized FPL 14294 upon receipt?

A: Upon receiving the lyophilized peptide, it is recommended to store it at -20°C or colder for

long-term stability.[1][2][3] For short-term storage, 4°C is acceptable for days to weeks.[2][4] It

is crucial to keep the container tightly sealed and protected from bright light.

Q2: What is the recommended procedure for preparing a stock solution of FPL 14294?

A: Before opening the vial, allow the lyophilized peptide to equilibrate to room temperature in a

desiccator to prevent moisture absorption. There is no universal solvent for all peptides, so the

optimal solvent may require some testing. A general approach is to first try sterile distilled

water. If the peptide has a basic character, a small amount of dilute acetic acid (e.g., 0.1%) can

be used. For acidic peptides, dilute ammonium hydroxide may be necessary. For very

hydrophobic peptides, organic solvents like DMSO or DMF may be required, followed by

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1673591?utm_src=pdf-interest
https://www.benchchem.com/product/b1673591?utm_src=pdf-body
https://www.benchchem.com/product/b1673591?utm_src=pdf-body
https://www.benchchem.com/product/b1673591?utm_src=pdf-body
https://www.genscript.com/peptide_storage_and_handling.html
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/marketing/global/documents/403/465/peptide_handling_guide.pdf
https://nibsc.org/science_and_research/virology/cjd_resource_centre/available_samples/peptide_library/peptide_storage.aspx
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/marketing/global/documents/403/465/peptide_handling_guide.pdf
https://www.sb-peptide.com/support/handling-storage/
https://www.benchchem.com/product/b1673591?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673591?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


dilution with an aqueous buffer. It is advisable to test the solubility of a small portion of the

peptide first.

Q3: How should I store FPL 14294 in solution?

A: Peptide solutions are significantly less stable than the lyophilized powder. For optimal

stability, stock solutions should be aliquoted into single-use volumes and stored at -20°C or

colder. Avoid repeated freeze-thaw cycles, as this can lead to degradation. For CCK-8,

reconstituted solutions are noted to be stable for up to one month when stored at -20°C.

Q4: Which amino acids in the FPL 14294 sequence might be prone to degradation?

A: While the exact sequence of FPL 14294 may not be publicly available, peptides containing

certain amino acids are known to have limited stability. These include Cysteine (Cys),

Methionine (Met), Tryptophan (Trp), Asparagine (Asn), and Glutamine (Gln). Peptides with

these residues are more susceptible to oxidation and other forms of degradation.

Q5: What is the stability of FPL 14294 in plasma?

A: Specific data for FPL 14294 is not available, but studies on CCK-8 and its analogs in human

and rat plasma show that they can be degraded by aminopeptidases. The half-life of sulfated

CCK-8 in human plasma is approximately 50 minutes, while in rat plasma it is around 17

minutes. This suggests that FPL 14294 may have a limited half-life in biological samples.

Troubleshooting Guide

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1673591?utm_src=pdf-body
https://www.benchchem.com/product/b1673591?utm_src=pdf-body
https://www.benchchem.com/product/b1673591?utm_src=pdf-body
https://www.benchchem.com/product/b1673591?utm_src=pdf-body
https://www.benchchem.com/product/b1673591?utm_src=pdf-body
https://www.benchchem.com/product/b1673591?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673591?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Issue Possible Cause Recommended Solution

Difficulty dissolving the peptide

The peptide may have specific

solubility requirements based

on its amino acid composition.

- First, try sterile, distilled

water. - If the peptide is basic,

try adding a small amount of

0.1% acetic acid. - If the

peptide is acidic, a small

amount of dilute ammonium

hydroxide can be used. - For

very hydrophobic peptides,

dissolve in a minimal amount

of an organic solvent like

DMSO, then slowly add to your

aqueous buffer. - Sonication

can also aid in dissolution.

Loss of peptide activity in

experiments

- Improper storage of the

lyophilized powder or solution.

- Repeated freeze-thaw cycles

of the stock solution. -

Degradation of the peptide in

solution.

- Ensure the lyophilized

peptide is stored at -20°C or

colder. - Aliquot stock solutions

to avoid multiple freeze-thaw

cycles. - Prepare fresh working

solutions from a frozen stock

aliquot for each experiment. -

For sensitive peptides, it is

best to use freshly prepared

solutions.

Inconsistent experimental

results

- Inaccurate peptide

concentration due to moisture

absorption by the lyophilized

powder. - Degradation of the

peptide over time.

- Allow the vial to warm to

room temperature before

opening to prevent

condensation. - Weigh out the

required amount quickly and

reseal the vial tightly. - Use

fresh stock solutions and

handle them as recommended.
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Form
Storage

Temperature
Duration Key Considerations

Lyophilized Powder -20°C or colder Long-term (years)

Keep in a tightly

sealed container,

protected from light.

Allow to warm to room

temperature before

opening.

4°C
Short-term (days to

weeks)

In Solution -20°C or colder
Short-term (up to 1

month for CCK-8)

Aliquot to avoid

freeze-thaw cycles.

Use sterile buffers.

Experimental Protocols
General Protocol for Reconstitution of Lyophilized Peptide:

Bring the vial of lyophilized FPL 14294 to room temperature in a desiccator.

Briefly centrifuge the vial to ensure all the powder is at the bottom.

Based on the peptide's properties (if known) or through small-scale solubility tests, select an

appropriate solvent (e.g., sterile water, dilute acetic acid, or an organic solvent like DMSO).

Slowly add the desired volume of the solvent to the vial to achieve the target stock

concentration.

Gently vortex or sonicate to ensure the peptide is fully dissolved. Avoid vigorous shaking

which can cause aggregation.

Once dissolved, aliquot the stock solution into smaller, single-use volumes in low-protein-

binding tubes.

Store the aliquots at -20°C or colder until use.
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FPL 14294 Signaling Pathway
FPL 14294 is an agonist for the cholecystokinin 1 (CCK1) receptor. The diagram below

illustrates the primary signaling pathway initiated by the activation of the CCK1 receptor.
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Caption: CCK1 Receptor Signaling Pathway activated by FPL 14294.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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